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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519 Get Quote

Always consult Material Safety Data Sheets (MSDS) or Safety Data Sheets (SDS): Before

working with any chemical, thoroughly read and understand its SDS. This document contains

critical information about physical and chemical properties, hazards, safe handling and

storage procedures, and emergency measures.

Work in a designated and properly equipped area: All work with potentially explosive

compounds should be conducted in a laboratory with appropriate safety equipment, such as

fume hoods, blast shields, and emergency showers/eyewash stations.

Use appropriate Personal Protective Equipment (PPE): This includes, but is not limited to,

safety goggles, face shields, flame-resistant lab coats, and appropriate gloves.

Avoid friction, shock, and heat: Many explosive compounds are sensitive to mechanical

shock, friction, and heat. Handle them gently and avoid any actions that could generate

sparks or static electricity.

Work with small quantities: Whenever possible, work with the smallest scale of material

necessary for the experiment.

Never work alone: Always have another person present who is aware of the potential

hazards and emergency procedures.

Proper storage is critical: Store potentially explosive compounds according to the

recommendations in their SDS, away from incompatible materials, heat sources, and direct
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sunlight.

Have a detailed experimental plan and emergency procedure: Before starting any

experiment, have a written plan that includes all steps, potential hazards, and a clear

emergency response plan.

Authoritative Resources for Chemical Safety:
For detailed and reliable information on chemical safety and the handling of hazardous

materials, please consult the following organizations:

The Occupational Safety and Health Administration (OSHA)

The National Institute for Occupational Safety and Health (NIOSH)

The American Chemical Society (ACS)

Your institution's Environmental Health and Safety (EHS) department.

It is crucial to receive hands-on training from qualified professionals and to follow all

established safety protocols at your institution when working with hazardous materials.

To cite this document: BenchChem. [General Safety Principles for Handling Potentially
Explosive Compounds:]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611519#managing-the-explosive-hazards-of-dry-
picric-acid-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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